Cas no 816444-28-7 (Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-)

Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- structure
816444-28-7 structure
Product Name:Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-
CAS No:816444-28-7
MF:C12H23NO2
MW:213.316523790359
CID:715491
PubChem ID:11241339
Update Time:2025-04-19

Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)-
    • Cyclopentanecarboxylic acid, 2-amino-3-ethyl-, 1,1-dimethylethyl ester, (1R,2S,3R)- (9CI)
    • 816444-28-7
    • Cyclopentanecarboxylic acid,2-amino-3-ethyl-,1,1-dimethylethyl ester,(1R,2S,3R)-(9ci)
    • Inchi: 1S/C12H23NO2/c1-5-8-6-7-9(10(8)13)11(14)15-12(2,3)4/h8-10H,5-7,13H2,1-4H3/t8-,9-,10+/m1/s1
    • InChI Key: DPQTWFIKNTVQCH-BBBLOLIVSA-N
    • SMILES: O(C(C)(C)C)C([C@@H]1CC[C@@H](CC)[C@@H]1N)=O

Computed Properties

  • Exact Mass: 213.172878976g/mol
  • Monoisotopic Mass: 213.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.3Ų
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